Cas no 502657-86-5 (Pyridine, 4-[[4-(1H-1,2,4-triazol-1-yl)phenoxy]methyl]-)

• Product Name: Pyridine, 4-[[4-(1H-1,2,4-triazol-1-yl)phenoxy]methyl]-
• CAS No: 502657-86-5
• MF: C₁₄H₁₂N₄O
• MW: 252.271282196045
• CID: 1564062
• Update Time: 2024-08-24

Pyridine, 4-[[4-(1H-1,2,4-triazol-1-yl)phenoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[[4-(1H-1,2,4-triazol-1-yl)phenoxy]methyl]-

• Inchi： 1S/C14H12N4O/c1-3-14(19-9-12-5-7-15-8-6-12)4-2-13(1)18-11-16-10-17-18/h1-8,10-11H,9H2
• InChI Key： FEJZVEHZDULPFJ-UHFFFAOYSA-N
• SMILES： C1=NC=CC(COC2=CC=C(N3C=NC=N3)C=C2)=C1

Computed Properties

• Exact Mass: 252.10126

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 471.7±55.0 °C(Predicted)
• PSA: 52.83
• pka: 4.88±0.10(Predicted)